Cas no 106718-94-9 (2-Pyridinecarbonitrile, 6-chloro-3-phenyl-)
106718-94-9 structure
Product Name:2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
CAS No:106718-94-9
MF:C12H7ClN2
MW:214.650381326675
CID:1178345
Update Time:2024-08-02
2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
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- Inchi: 1S/C12H7ClN2/c13-12-7-6-10(11(8-14)15-12)9-4-2-1-3-5-9/h1-7H
- InChI Key: GFYBIJWTOJSLCP-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(Cl)=CC=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 214.02991
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 387.8±42.0 °C(Predicted)
- PSA: 36.68
- pka: -6.28±0.10(Predicted)
2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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